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Compound of Interest

Compound Name: 4-Bromo-n-methylbenzamide

Cat. No.: B1585493

This technical guide provides a comprehensive overview of 4-Bromo-N-methylbenzamide, a
compound of interest for researchers, scientists, and professionals in drug development. This
document outlines its chemical properties, a detailed synthesis protocol, and a workflow
visualization.

Core Compound Properties

4-Bromo-N-methylbenzamide is a chemical compound with the CAS number 27466-83-7.[1]
[2][3] It is also known by synonyms such as N-Methyl 4-bromobenzamide and p-Bromo-N-
methylbenzamide.[1][4] This compound is often utilized in proteomics research applications.[3]

Property Value References
Molecular Formula C8H8BrNO [11[2]
Molecular Weight 214.06 g/mol [1][2]

CAS Number 27466-83-7 [1][2]

IUPAC Name 4-bromo-N-methylbenzamide [1]

SMILES CNC(=0)C1=CC=C(C=C1)Br [1]

Physical Form Solid

Experimental Protocols
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Synthesis of 4-Bromo-N-methylbenzamide from 4-Bromobenzoyl Chloride

This protocol details a common method for the synthesis of 4-Bromo-N-methylbenzamide.[2]

Materials:

4-Bromobenzoyl chloride (5.0 g, 22.8 mmol)

e Dichloromethane (DCM, 100 mL)

e Triethylamine (TEA, 7.0 mL, 50.2 mmol)

o Methylamine solution in THF (2.0 N, 20 mL)

e Hydrochloric acid (2.0 N, 50 mL)

e Anhydrous sodium sulfate

¢ Round-bottom flask

o Magnetic stirrer

e Separatory funnel

« Rotary evaporator

Procedure:

Dissolve 4-bromobenzoyl chloride (5.0 g, 22.8 mmol) in dichloromethane (100 mL) in a
round-bottom flask.[2]

e Add triethylamine (7.0 mL, 50.2 mmol) to the solution.[2]

e Slowly add the 2.0 N THF solution of methylamine (20 mL) dropwise to the stirring mixture.

[2]
e Stir the reaction mixture for 1 hour at room temperature.[2]

e Quench the reaction by adding 2.0 N hydrochloric acid (50 mL).[2]
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» Extract the mixture with dichloromethane (2 x 100 mL) using a separatory funnel.[2]
o Combine the organic phases and dry over anhydrous sodium sulfate.[2]
e Remove the solvent by concentration under reduced pressure to yield the final product.[2]

This procedure is reported to yield N-methyl-4-bromobenzamide as a white solid with a high
yield (98%).[2]

Visualized Experimental Workflow

The following diagram illustrates the key stages in the synthesis of 4-Bromo-N-
methylbenzamide.
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Synthesis Workflow for 4-Bromo-N-methylbenzamide
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Caption: Workflow for the synthesis of 4-Bromo-N-methylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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